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neohancoside A neohancoside A
Brand Name: Vulcanchem
CAS No.: 134553-54-1
VCID: VC0152060
InChI: InChI=1S/C21H36O10/c1-5-21(4,8-6-7-11(2)3)31-20-18(27)16(25)15(24)13(30-20)10-29-19-17(26)14(23)12(22)9-28-19/h5,7,12-20,22-27H,1,6,8-10H2,2-4H3/t12-,13-,14+,15-,16+,17-,18-,19+,20+,21?/m1/s1
SMILES: CC(=CCCC(C)(C=C)OC1C(C(C(C(O1)COC2C(C(C(CO2)O)O)O)O)O)O)C
Molecular Formula: C21H36O10
Molecular Weight: 448.5 g/mol

neohancoside A

CAS No.: 134553-54-1

Main Products

VCID: VC0152060

Molecular Formula: C21H36O10

Molecular Weight: 448.5 g/mol

neohancoside A - 134553-54-1

CAS No. 134553-54-1
Product Name neohancoside A
Molecular Formula C21H36O10
Molecular Weight 448.5 g/mol
IUPAC Name (2S,3R,4S,5S,6R)-2-(3,7-dimethylocta-1,6-dien-3-yloxy)-6-[[(2S,3R,4S,5R)-3,4,5-trihydroxyoxan-2-yl]oxymethyl]oxane-3,4,5-triol
Standard InChI InChI=1S/C21H36O10/c1-5-21(4,8-6-7-11(2)3)31-20-18(27)16(25)15(24)13(30-20)10-29-19-17(26)14(23)12(22)9-28-19/h5,7,12-20,22-27H,1,6,8-10H2,2-4H3/t12-,13-,14+,15-,16+,17-,18-,19+,20+,21?/m1/s1
Standard InChIKey OKNPZRJNRSGKME-XEGIVNTOSA-N
Isomeric SMILES CC(=CCCC(C)(C=C)O[C@H]1[C@@H]([C@H]([C@@H]([C@H](O1)CO[C@H]2[C@@H]([C@H]([C@@H](CO2)O)O)O)O)O)O)C
SMILES CC(=CCCC(C)(C=C)OC1C(C(C(C(O1)COC2C(C(C(CO2)O)O)O)O)O)O)C
Canonical SMILES CC(=CCCC(C)(C=C)OC1C(C(C(C(O1)COC2C(C(C(CO2)O)O)O)O)O)O)C
Synonyms neohancoside A
PubChem Compound 131802
Last Modified Nov 11 2021
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